Cas no 1864057-68-0 (3-Ethyl-1-(thiophen-2-yl)pentan-1-amine hydrochloride)

• Product Name: 3-Ethyl-1-(thiophen-2-yl)pentan-1-amine hydrochloride
• CAS No: 1864057-68-0
• MF: C₁₁H₂₀ClNS
• MW: 233.801200866699
• CID: 5719700
• PubChem ID: 86263056
• Update Time: 2025-06-30

3-Ethyl-1-(thiophen-2-yl)pentan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• F2167-2110
• 3-ethyl-1-thiophen-2-ylpentan-1-amine;hydrochloride
• 3-ethyl-1-(thiophen-2-yl)pentan-1-amine hydrochloride
• AKOS026747731
• 3-ethyl-1-(thiophen-2-yl)pentan-1-aminehydrochloride
• 1864057-68-0
• EN300-240781
• 2-Thiophenemethanamine, α-(2-ethylbutyl)-, hydrochloride (1:1)
• 3-Ethyl-1-(thiophen-2-yl)pentan-1-amine hydrochloride

• Inchi： 1S/C11H19NS.ClH/c1-3-9(4-2)8-10(12)11-6-5-7-13-11;/h5-7,9-10H,3-4,8,12H2,1-2H3;1H
• InChI Key： LTMGZRZDMATEHT-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC=C1C(CC(CC)CC)N

Computed Properties

• Exact Mass: 233.1004985g/mol
• Monoisotopic Mass: 233.1004985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-Ethyl-1-(thiophen-2-yl)pentan-1-amine hydrochloride

3-Ethyl-1-(thiophen-2-yl)pentan-1-amine Hydrochloride (CAS No. 1864057-68-0): A Comprehensive Overview

3-Ethyl-1-(thiophen-2-yl)pentan-1-amine hydrochloride (CAS No. 1864057-68-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and potential biological activities, is a derivative of thiophene and amine, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 3-Ethyl-1-(thiophen-2-yl)pentan-1-amine hydrochloride is defined by its thiophene ring and amine functional group, which are key contributors to its pharmacological properties. The thiophene ring, a five-membered heterocyclic compound containing sulfur, is known for its aromatic stability and ability to form stable complexes with metal ions. The amine group, on the other hand, imparts basicity and can participate in hydrogen bonding, which is crucial for interactions with biological targets.

Recent studies have highlighted the potential of 3-Ethyl-1-(thiophen-2-yl)pentan-1-amine hydrochloride in various therapeutic areas. One notable application is its use as a lead compound in the development of novel antipsychotic drugs. Research has shown that this compound exhibits selective binding to dopamine receptors, particularly D2 receptors, which are implicated in the pathophysiology of schizophrenia. This selective binding profile suggests that 3-Ethyl-1-(thiophen-2-yl)pentan-1-amine hydrochloride could offer improved efficacy and reduced side effects compared to existing antipsychotic medications.

In addition to its potential as an antipsychotic agent, 3-Ethyl-1-(thiophen-2-yl)pentan-1-amine hydrochloride has also been investigated for its anti-inflammatory properties. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-Ethyl-1-(thiophen-2-yl)pentan-1-amine hydrochloride have also been extensively studied. Research indicates that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Furthermore, its low toxicity profile and minimal side effects enhance its potential as a therapeutic agent.

In the realm of drug delivery systems, 3-Ethyl-1-(thiophen-2-yl)pentan-1-amine hydrochloride has been explored for its use in nanoparticle formulations. These formulations can improve the solubility and stability of the compound, thereby enhancing its therapeutic efficacy. Nanoparticles can also be designed to target specific tissues or cells, further optimizing the drug's action.

The synthesis of 3-Ethyl-1-(thiophen-2-yl)pentan-1-amine hydrochloride involves several well-established chemical reactions. The process typically begins with the formation of the thiophene ring through a cyclization reaction, followed by the introduction of the amine group via nucleophilic substitution or reductive amination. The final step involves the conversion to the hydrochloride salt to enhance solubility and stability.

In conclusion, 3-Ethyl-1-(thiophen-2-y l)pentan - 1 - amine hydrochloride (CAS No. 1864057 - 68 - 0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various therapeutic areas. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.